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Compound of Interest

Compound Name: 8-Bromo-3-nitroquinoline-2,4-diol

Cat. No.: B1524904

Application Notes and Protocols for 8-Bromo-3-
hitroquinoline-2,4-diol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the handling, application, and potential
synthesis of 8-Bromo-3-nitroquinoline-2,4-diol. As a novel quinoline derivative, this
compound holds potential for investigation in various research and drug development
programs, particularly those targeting pathways where quinoline scaffolds have shown activity,
such as anticancer and antimicrobial research.[1][2][3] Given the limited direct literature on this
specific molecule, this guide synthesizes data from structurally analogous compounds to
provide a robust framework for its safe and effective use. The protocols herein are designed
with self-validating principles and are grounded in established chemical and safety practices.

Introduction: The Quinoline Scaffold in Drug
Discovery

Quinoline and its derivatives are privileged heterocyclic structures in medicinal chemistry,
forming the core of numerous therapeutic agents.[1] Their biological activities are diverse,
spanning antimalarial, antibacterial, anticancer, and anti-inflammatory applications. The
introduction of a bromine atom and a nitro group, as in 8-Bromo-3-nitroquinoline-2,4-diol,
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can significantly modulate the electronic and steric properties of the quinoline ring, potentially
leading to novel biological activities and target interactions. Specifically, brominated quinolines
have demonstrated potent antiproliferative activity against various cancer cell lines.[1][4] The
diol functionality may enhance solubility and provide additional points for metabolic interaction
or further chemical modification.

Physicochemical Properties and Characterization

Direct experimental data for 8-Bromo-3-nitroquinoline-2,4-diol is not widely available.

However, based on its structure and data from related compounds, the following properties can

be anticipated.

Anticipated Rationale | Comparative
Property L.

Value/Characteristic Compounds
Molecular Formula CoHsBrN204 From structure
Molecular Weight 285.05 g/mol From structure

Likely a yellow to brown Nitro-aromatic compounds are
Appearance . .

crystalline solid often colored.

) ] Similar quinoline diols and
) ) Expected to be relatively high ) .

Melting Point nitro compounds have high

(>200 °C) . .

melting points.

Sparingly soluble in water, The diol group may increase

Solubility soluble in polar organic water solubility compared to

solvents (DMSO, DMF)

non-hydroxylated analogs.

Characterization: Standard analytical techniques such as *H NMR, 3C NMR, Mass

Spectrometry (MS), and Infrared (IR) spectroscopy should be employed to confirm the identity

and purity of the compound.

Health and Safety Precautions: A Comprehensive

Approach
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Given the presence of bromo and nitro functional groups on a quinoline core, 8-Bromo-3-
nitroquinoline-2,4-diol must be handled with extreme caution as a potentially hazardous
substance. The following precautions are derived from safety data for structurally similar
compounds.[5][6]

Hazard Identification and Personal Protective Equipment
(PPE)

Potential Hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[5][6][7]

Skin and Eye Damage: Causes skin irritation and is expected to cause serious eye damage.

[5]E6]e]

Respiratory Irritation: May cause respiratory irritation upon inhalation of dust.[5][6]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[5]

Mandatory Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are essential.[5]

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile).[5]

Respiratory Protection: A NIOSH-approved respirator with a particulate filter is required when
handling the solid, especially if dust can be generated.[5]

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory.[5]

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[6]

» In Case of Skin Contact: Immediately wash the skin with plenty of soap and water while
removing contaminated clothing. Seek medical attention.[5][6]
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e In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes.
Remove contact lenses if present and easy to do. Seek immediate medical attention.[5][6]

 |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[5][6]

Storage and Handling

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

o Keep away from incompatible materials such as strong oxidizing agents, reducing agents,
acids, and alkalis.[5]

 All handling of the solid compound should be performed in a certified chemical fume hood to
minimize inhalation exposure.

e Ground all equipment containing the material to prevent static discharge.[5]

Disposal

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. This compound is very toxic to aquatic organisms, so prevent its
release into the environment.[5]

Experimental Protocols
Proposed Synthesis of 8-Bromo-3-nitroquinoline-2,4-diol

The synthesis of this compound is not explicitly detailed in the available literature. However, a
plausible synthetic route can be devised based on established quinoline chemistry.[1][9][10]
The following is a proposed, multi-step synthesis that should be performed by experienced
synthetic chemists.

Workflow for Proposed Synthesis:
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G-Bromoquinoline)

HNOs3, H2S0a4

8-Bromo-3-nitroquinoline

Oxidizing Agent (e.g., m-CPBA) followed by hydrolysis

Hydroxylation/Oxidation

G-Bromoe-nitroquinoline-Z,4-dioD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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